(E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C20H17N3O3S/c1-12-6-7-15-16(10-12)27-20(22(15)2)21-19(26)13-4-3-5-14(11-13)23-17(24)8-9-18(23)25/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: XWJALTRVOUGHCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O)S2)C
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol

Description

(E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C20H17N3O3S and its molecular weight is 379.43. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(2,5-dioxopyrrolidin-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-(2,5-dioxopyrrolidin-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivatives

• Researchers synthesized various pyrazolo[1,5‐a]pyrimidine, 1,2,4‐triazolo[1,5‐a]pyrimidine, pyrido[2,3‐d]pyrimidine, pyrazolo[5,1‐c]‐1,2,4‐triazine, and 1,2,4‐triazolo[5,1‐c]‐1,2,4‐triazine derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety. These compounds showed moderate effects against certain bacterial and fungal species (Abdel‐Aziz et al., 2008).

Biological Activity and Docking Study

• A series of 2‐(substituted‐phenyl)‐3‐(2‐oxoindolin‐3‐ylidene)amino)‐thiazolidin‐4‐one derivatives, designed and synthesized under microwave irradiation, showed CNS depressant activity and protection in the maximal electroshock seizure (MES) test, indicating their ability to inhibit seizure spread. These compounds were non-toxic in a histopathological study and demonstrated good oral drug-like behavior in a computational study (Nikalje et al., 2015).

Corrosion Inhibition

• Benzothiazole derivatives were synthesized to study their corrosion inhibiting effect against steel in a 1 M HCl solution. The inhibitors offered extra stability and higher inhibition efficiencies against steel corrosion than previously reported benzothiazole family inhibitors (Hu et al., 2016).

Anticancer Evaluation

• Novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups were synthesized and evaluated for their in vitro anticancer activity against a panel of human cancer cell lines. The compounds showed promising anticancer activity and were found to be non-toxic in a histopathological study. A molecular docking study predicted their probable mechanism of action (Tiwari et al., 2017).

Antimicrobial Agents

• New heterocycles incorporating antipyrine moiety were synthesized and evaluated as antimicrobial agents. These compounds demonstrated potential as therapeutic leads for generating new drug candidates (Bondock et al., 2008).

Nonsteroidal Anti-Inflammatory Drugs (NSAIDs)

• Compounds derived from 2-aminothiazole and 2-amino-2-thiazoline were prepared as nonsteroidal anti-inflammatory drugs. The hydrochloride salts of some compounds showed anti-inflammatory activity across a concentration range of 10−2−5 × 10−4 M (Lynch et al., 2006).